Cas no 361480-51-5 (N-(6-methyl-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide)

• Product Name: N-(6-methyl-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• CAS No: 361480-51-5
• MF: C₂₄H₂₁N₃O₃S₂
• MW: 463.571842908859
• CID: 6466035
• Update Time: 2025-10-30

N-(6-methyl-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methyl-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• 4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(6-methylbenzo[d]thiazol-2-yl)benzamide
• Benzamide, 4-[(3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]-N-(6-methyl-2-benzothiazolyl)-

• Inchi： 1S/C24H21N3O3S2/c1-16-6-11-21-22(14-16)31-24(25-21)26-23(28)18-7-9-20(10-8-18)32(29,30)27-13-12-17-4-2-3-5-19(17)15-27/h2-11,14H,12-13,15H2,1H3,(H,25,26,28)
• InChI Key： WPPORXMXPHQDDG-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(C)C=C2S1)(=O)C1=CC=C(S(N2CCC3=C(C2)C=CC=C3)(=O)=O)C=C1

Experimental Properties

• Density: 1.419±0.06 g/cm3(Predicted)
• pka: 8.26±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide

N-(6-methyl-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide: A Comprehensive Overview

N-(6-methyl-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide (CAS No. 361480-51-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzothiazole moiety and a tetrahydroisoquinoline sulfonamide group. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzothiazole moiety is a heterocyclic aromatic compound that has been extensively studied for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this moiety in N-(6-methyl-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide suggests that the compound may exhibit similar biological activities. Recent studies have shown that benzothiazole derivatives can modulate various signaling pathways involved in cell proliferation and apoptosis.

The tetrahydroisoquinoline sulfonamide group is another key structural feature of this compound. Tetrahydroisoquinolines are a class of alkaloids that have been investigated for their neuroprotective and anti-inflammatory properties. The sulfonamide functionality further enhances the compound's potential as a drug candidate by improving its solubility and bioavailability. Research has demonstrated that sulfonamides can interact with specific protein targets, making them valuable for the development of targeted therapies.

In the context of medicinal chemistry, N-(6-methyl-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide has been evaluated for its potential as an inhibitor of various enzymes and receptors. One notable application is its use as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways. Protein kinases are implicated in numerous diseases, including cancer and inflammatory disorders. By selectively inhibiting these enzymes, the compound may offer therapeutic benefits.

Recent studies have also explored the anti-inflammatory properties of N-(6-methyl-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. The compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that it may have potential as an anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, N-(6-methyl-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide has been investigated for its anticancer properties. Cancer cells often exhibit dysregulated signaling pathways that promote uncontrolled cell growth and survival. The compound has been shown to induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/AKT pathway and the MAPK pathway. These findings highlight its potential as a novel anticancer agent.

In addition to its therapeutic applications, N-(6-methyl-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide has also been studied for its pharmacokinetic properties. Understanding the absorption, distribution, metabolism, and excretion (ADME) of a drug candidate is crucial for optimizing its therapeutic efficacy and safety profile. Preclinical studies have demonstrated that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity.

The synthesis of N-(6-methyl-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the benzothiazole moiety through a condensation reaction between 6-methylbenzothiazole and an appropriate electrophile. The tetrahydroisoquinoline sulfonamide group is then introduced through a sulfonylation reaction followed by amide bond formation with 4-aminoacetophenone.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing complex organic compounds like N-(6-methyl-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide. These methods often involve the use of catalysts or green solvents to improve reaction yields while minimizing waste generation.

In conclusion, N-(6-methyl-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide (CAS No. 361480-51-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research in medicinal chemistry and pharmaceutical development. Ongoing studies continue to explore its mechanisms of action and optimize its pharmacological properties for clinical use.